Cas no 21915-56-0 (3-(oxiran-2-yl)propan-1-ol)

3-(Oxiran-2-yl)propan-1-ol is a versatile epoxide-functionalized alcohol with applications in organic synthesis and polymer chemistry. Its reactive oxirane ring enables crosslinking, grafting, or ring-opening reactions, making it valuable for modifying polymers, resins, or biomaterials. The terminal hydroxyl group provides additional functionality for further derivatization, such as esterification or etherification. This bifunctional compound is particularly useful in coatings, adhesives, and specialty chemicals, where its dual reactivity enhances material properties like adhesion, flexibility, or chemical resistance. It is typically handled under controlled conditions due to the oxirane's sensitivity to moisture and nucleophiles. Proper storage and handling are essential to maintain stability.
3-(oxiran-2-yl)propan-1-ol structure
3-(oxiran-2-yl)propan-1-ol structure
Product Name:3-(oxiran-2-yl)propan-1-ol
CAS No:21915-56-0
MF:C5H10O2
MW:102.131701946259
CID:250328
PubChem ID:551249
Update Time:2025-06-07

3-(oxiran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranepropanol
    • 3-(oxiran-2-yl)propan-1-ol
    • 1-Pentanol,4,5-epoxy- (8CI)
    • 4,5-Epoxy-1-pentanol
    • Oxiranepropanol (9CI)
    • SOGGLVJYVOCYTB-UHFFFAOYSA-N
    • Oxirane, 3-hydroxypropyl-
    • 3-(2-Oxiranyl)-1-propanol #
    • DTXSID10338801
    • 21915-56-0
    • SCHEMBL50962
    • EN300-1625468
    • Inchi: 1S/C5H10O2/c6-3-1-2-5-4-7-5/h5-6H,1-4H2
    • InChI Key: SOGGLVJYVOCYTB-UHFFFAOYSA-N
    • SMILES: O1CC1CCCO

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.76

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